5-amino-3-(butylthio)[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one

• IUPAC Name: 5-amino-3-butylsulfanyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• InChI: InChI=1S/C9H13N5OS/c1-2-3-4-16-9-13-12-8-11-7(15)5-6(10)14(8)9/h5H,2-4,10H2,1H3,(H,11,12,15)
• InChI Key: GIOPXQSBOZELRJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NN=C2N1C(=CC(=O)N2)N
• Molecular Formula: C9H13N5OS
• Molecular Weight: 239.30 g/mol

Description

5-amino-3-(butylthio)[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the family of triazolopyrimidine derivatives, which have been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 5-amino-3-(butylthio)[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one involves the inhibition of specific kinases. This compound has been shown to inhibit the activity of several kinases, including the epidermal growth factor receptor (EGFR) and the vascular endothelial growth factor receptor (VEGFR). By inhibiting these kinases, 5-amino-3-(butylthio)[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-amino-3-(butylthio)[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one have been extensively studied. In addition to its kinase inhibitory activity, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit angiogenesis (the formation of new blood vessels), which is a crucial process for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-amino-3-(butylthio)[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one in lab experiments is its specificity for certain kinases. This allows researchers to target specific cellular processes and study their effects in a controlled environment. However, one of the limitations of using this compound is its potential toxicity. Like many other kinase inhibitors, 5-amino-3-(butylthio)[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one can have off-target effects that may lead to unwanted side effects.

Future Directions

There are several future directions for research on 5-amino-3-(butylthio)[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one. One area of interest is the development of more potent and selective kinase inhibitors based on this compound. Another area of research involves the use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential applications in the treatment of cancer and other diseases.
Conclusion:
In conclusion, 5-amino-3-(butylthio)[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one is a promising compound with potential applications in scientific research, particularly in the field of cancer therapy. Its specificity for certain kinases makes it a valuable tool for studying cellular processes, but its potential toxicity must be carefully considered. Further research is needed to fully understand the biochemical and physiological effects of this compound and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 5-amino-3-(butylthio)[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one has been described in several research articles. One of the most commonly used methods involves the reaction of 5-amino-3-(butylthio)-1H-1,2,4-triazole with ethyl acetoacetate in the presence of a base such as sodium ethoxide. The resulting product is then treated with hydrochloric acid to yield the desired compound.

Scientific Research Applications

5-amino-3-(butylthio)[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one has been shown to have a wide range of potential applications in scientific research. One of the most promising areas of research involves its use as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth and division, and are often dysregulated in cancer cells. By inhibiting specific kinases, 5-amino-3-(butylthio)[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one has the potential to be used as a therapeutic agent for the treatment of cancer.